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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B108872

Triethanolamine Borate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Triethanolamine borate, also known as boratrane, is a versatile chemical compound with a
range of applications stemming from its unique physical and chemical properties. This technical
guide provides an in-depth overview of triethanolamine borate, including its core properties,
synthesis methodologies, and relevant experimental workflows. The information is tailored for
professionals in research, science, and drug development who require a detailed
understanding of this compound.

Core Physical and Chemical Properties

Triethanolamine borate is a white, crystalline solid that is soluble in water and alcohol.[1] It is
recognized for its thermal stability and flame-retardant properties.[2] The key physical and
chemical data are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties of Triethanolamine Borate
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Property Value Source(s)
Molecular Formula C6H12BNO3 [3]

Molar Mass 156.98 g/mol [4]
Appearance White to oﬁ—w.hite crystalline (]

powder or solid

Melting Point 235-237 °C (lit.) [2][6]
Boiling Point 149.6 °C at 760 mmHg [7]

Density 1.13 g/cm? [7]

Flash Point 44.3 °C [7]

Vapor Pressure

3.99 mmHg at 25°C

Soluble in water and most

organic solvents. Slightly

Solubility ] [1][5][6]
soluble in acetone and
benzene.

Odor Odorless [1][6]

Table 2: Chemical Identifiers and Spectroscopic Data
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Identifier/Data Value/Description Source(s)

CAS Number 283-56-7, 15277-97-1 [3][8]
2,8,9-trioxa-5-aza-1-

IUPAC Name [4]

borabicyclo[3.3.3]undecane

H NMR (500 MHz, CDClIs)

5=3.65 (t, J=5.5 Hz, 6H), 3.04
(t, J=5.5 Hz, 6H)

[3]

13C NMR (125 MHz, CDCIs)

62.1, 59.3

[3]

IR (ATR)

2988, 2853, 1469, 1370, 1258,
1160, 1115, 1063, 1026, 1001,

933, 889, 730, 621, 560 cm~1

[3]

pKa

6.40 £ 0.20 (Predicted)

[1](6]

Experimental Protocols

The synthesis of triethanolamine borate typically involves the esterification reaction between

boric acid and triethanolamine.[9] Several methods have been reported, with variations in

solvents and reaction conditions.

Method 1: Synthesis in Aqueous Medium

This method involves the direct reaction of boric acid and triethanolamine in the presence of

water to facilitate solubility.

Protocol:

Equip the flask with a short path distillation apparatus.

Heat the reaction mixture to 120 °C.[3]

To a 25 mL flask, add boric acid (50 mmol) and triethanolamine (50 mmol).[3]

Add 3 mL of water to the flask to aid in the dissolution of the reactants.[3]
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» Continue heating until no more water is collected in the distillation apparatus, indicating the
completion of the reaction.[3]

» The resulting product, boratrane, can be isolated and recrystallized from acetonitrile for
purification.[3]

Method 2: Synthesis with a Two-Liquid Solvent System

This process utilizes a dual-solvent system to improve reaction efficiency and product purity.

Protocol:

Prepare a mixture of boric acid and triethanolamine.

 Introduce a two-liquid solvent system. One liquid acts as a solvent for the reactants only,
while the other is a solvent for both the reactants and the product.[10]

o Heat the mixture, allowing the water formed during the reaction to be removed by azeotropic
distillation.[9][10]

 After the calculated amount of water has been collected, the solvent is evaporated.[9]

e The crude product is then purified by recrystallization from a suitable solvent, such as
acetonitrile.[9][10]

Method 3: Synthesis of Triethanolaminetriborate

A variation of the synthesis produces triethanolaminetriborate, which has a higher boron
content.

Protocol:

 In a covered reactor equipped with a stirrer, thermostat, and water condenser, combine
triethanolamine and boric acid in a 1:3 molar ratio.[11]

e The reaction is exothermic and takes place at approximately 114 °C.[11][12]

» Heat the mixture for about 40 minutes.[11]
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e The reaction is considered complete when the volume of collected reaction water equals the
calculated theoretical volume.[11]

e The final product is a highly viscous, clear yellowish liquid.[11]

Visualizations
Chemical Synthesis of Triethanolamine Borate

The following diagram illustrates the chemical reaction for the synthesis of triethanolamine
borate from triethanolamine and boric acid.
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Synthesis of Triethanolamine Borate
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General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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